3-Bomac-btp
3-Bomac-btp
Brand Name:
Vulcanchem
CAS No.:
151227-58-6
VCID:
VC21164072
InChI:
InChI=1S/C20H18N2O3S/c23-20(22-9-12-5-6-16-17(7-12)25-11-24-16)15-8-14-13-3-1-2-4-18(13)26-19(14)10-21-15/h1-7,15,21H,8-11H2,(H,22,23)/t15-/m1/s1
SMILES:
C1C(NCC2=C1C3=CC=CC=C3S2)C(=O)NCC4=CC5=C(C=C4)OCO5
Molecular Formula:
C20H18N2O3S
Molecular Weight:
366.4 g/mol
3-Bomac-btp
CAS No.: 151227-58-6
Cat. No.: VC21164072
Molecular Formula: C20H18N2O3S
Molecular Weight: 366.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 151227-58-6 |
|---|---|
| Molecular Formula | C20H18N2O3S |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | (3R)-N-(1,3-benzodioxol-5-ylmethyl)-1,2,3,4-tetrahydro-[1]benzothiolo[2,3-c]pyridine-3-carboxamide |
| Standard InChI | InChI=1S/C20H18N2O3S/c23-20(22-9-12-5-6-16-17(7-12)25-11-24-16)15-8-14-13-3-1-2-4-18(13)26-19(14)10-21-15/h1-7,15,21H,8-11H2,(H,22,23)/t15-/m1/s1 |
| Standard InChI Key | LJJLQEVGMKLKNY-OAHLLOKOSA-N |
| Isomeric SMILES | C1[C@@H](NCC2=C1C3=CC=CC=C3S2)C(=O)NCC4=CC5=C(C=C4)OCO5 |
| SMILES | C1C(NCC2=C1C3=CC=CC=C3S2)C(=O)NCC4=CC5=C(C=C4)OCO5 |
| Canonical SMILES | C1C(NCC2=C1C3=CC=CC=C3S2)C(=O)NCC4=CC5=C(C=C4)OCO5 |
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